Cas no 2411199-93-2 (Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate
• CAS No: 2411199-93-2
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 5683424
• PubChem ID: 146094347
• Update Time: 2025-07-24

Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3766091705
• Tert-butyl 3-hydroxy-4-(prop-2-enoylamino)piperidine-1-carboxylate
• EN300-26575635
• tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate
• 2411199-93-2
• Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate

• Inchi： 1S/C13H22N2O4/c1-5-11(17)14-9-6-7-15(8-10(9)16)12(18)19-13(2,3)4/h5,9-10,16H,1,6-8H2,2-4H3,(H,14,17)
• InChI Key： ABBWNORVSAPXTL-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CCC1NC(C=C)=O

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.9Ų

Additional information on Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate (CAS No. 2411199-93-2)

Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2411199-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and utility in drug development. The presence of functional groups such as a hydroxyl group, an amide group, and a tert-butyl ester moiety makes this molecule of particular interest for its potential synthetic applications and pharmacological properties.

The structure of Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate features a piperidine ring substituted at the 3-position with a hydroxyl group and at the 4-position with an amide derived from prop-2-enoic acid. The tert-butyl ester group at the 1-position of the piperidine ring enhances the stability of the molecule, making it a valuable intermediate in synthetic chemistry. This structural configuration not only contributes to its unique chemical reactivity but also opens up possibilities for further derivatization, enabling the development of novel analogs with enhanced biological activity.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in various therapeutic agents. The hydroxyl and amide functional groups in Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate provide multiple sites for chemical modification, allowing researchers to fine-tune its biological properties. For instance, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets, while the amide group can serve as a linker or anchor in drug design strategies.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. Piperidine derivatives have shown promise as scaffolds for compounds targeting neurological disorders such as depression, anxiety, and neurodegenerative diseases. The tert-butyl group, in particular, can influence lipophilicity and metabolic stability, making it an attractive feature for optimizing drug-like properties. Additionally, the presence of both hydroxyl and amide groups suggests that this compound may exhibit multiple binding interactions, enhancing its potential as a lead compound in medicinal chemistry.

Recent studies have highlighted the importance of bioisosterism in drug design, where structural analogs with similar biological activity but different physicochemical properties are explored. Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate exemplifies how bioisosteric replacements can be strategically employed to improve drug efficacy and reduce side effects. For example, replacing a hydrogen atom with a bulky tert-butyl group can enhance binding affinity while minimizing off-target effects.

The pharmacokinetic profile of Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate is another area of interest. The tert-butyl ester group can be hydrolyzed into a carboxylic acid under physiological conditions, potentially affecting the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these processes is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

Moreover, advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in disease pathways. These computational insights have guided experimental efforts toward identifying more potent and selective derivatives.

In conclusion, Tert-butyl 3-hydroxy-4-(prop-2-enamido)piperidine-1-carboxylate (CAS No. 2411199-93-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential applications in CNS drug development and bioisosteric strategies, make it a valuable asset for medicinal chemists. As research continues to uncover new therapeutic targets and methodologies, compounds like this are likely to play an increasingly important role in the discovery and development of novel drugs.